Cas no 1334320-82-9 (trans-4-fluoropyrrolidin-3-ol)

• Product Name: trans-4-fluoropyrrolidin-3-ol
• CAS No: 1334320-82-9
• MF: C₄H₈FNO
• MW: 105.110824584961
• CID: 3163029
• PubChem ID: 72207824
• Update Time: 2025-07-27

trans-4-fluoropyrrolidin-3-ol Chemical and Physical Properties

Names and Identifiers

• trans-4-Fluoro-3-hydroxypyrrolidine hydrochloride
• trans-4-fluoropyrrolidin-3-ol
• AKOS025290253
• SCHEMBL15391427
• (3S,4S)-4-FLUOROPYRROLIDIN-3-OL
• P15635
• F90310
• MFCD23134709
• EN300-267887
• trans-4-Fluoro-3-hydroxyp...
• 1350811-57-2
• 1334320-82-9

• Inchi： 1S/C4H8FNO/c5-3-1-6-2-4(3)7/h3-4,6-7H,1-2H2/t3-,4-/m0/s1
• InChI Key： RCBGOJFTPHCJDB-IMJSIDKUSA-N
• SMILES： F[C@H]1CNC[C@@H]1O

Computed Properties

• Exact Mass: 105.058992041g/mol
• Monoisotopic Mass: 105.058992041g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 68.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 32.3Ų

Additional information on trans-4-fluoropyrrolidin-3-ol

Recent Advances in the Study of trans-4-Fluoropyrrolidin-3-ol (CAS: 1334320-82-9) and Its Applications in Chemical Biology and Pharmaceutical Research

trans-4-Fluoropyrrolidin-3-ol (CAS: 1334320-82-9) is a fluorinated pyrrolidine derivative that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This compound serves as a versatile building block for the synthesis of various bioactive molecules, particularly in the development of enzyme inhibitors and receptor modulators. Recent studies have highlighted its utility in the design of novel therapeutics targeting neurological disorders, infectious diseases, and cancer.

A key area of research involving trans-4-fluoropyrrolidin-3-ol focuses on its role as a precursor for the synthesis of proline-based peptidomimetics. These compounds are of particular interest due to their ability to mimic natural peptide structures while exhibiting enhanced metabolic stability and bioavailability. Recent publications have demonstrated the successful incorporation of this fluorinated pyrrolidine scaffold into inhibitors of serine proteases and other clinically relevant enzymes, showcasing its potential in the development of next-generation pharmaceuticals.

Structural studies of trans-4-fluoropyrrolidin-3-ol have revealed important insights into its conformational properties and hydrogen bonding capabilities. Nuclear magnetic resonance (NMR) and X-ray crystallography analyses indicate that the fluorine substitution at the 4-position significantly influences the ring puckering dynamics and molecular interactions of the pyrrolidine core. These structural features are being exploited in rational drug design to optimize target binding and selectivity.

In the field of CNS drug development, researchers have recently reported the use of trans-4-fluoropyrrolidin-3-ol derivatives as potential modulators of neurotransmitter systems. Several analogs have shown promising activity as selective serotonin reuptake inhibitors (SSRIs) and dopamine receptor ligands, with improved pharmacokinetic profiles compared to existing therapeutics. These findings suggest new opportunities for treating depression, Parkinson's disease, and other neurological conditions.

The synthetic accessibility of trans-4-fluoropyrrolidin-3-ol has been another focus of recent investigations. Novel catalytic asymmetric methods have been developed to produce this chiral building block with high enantiomeric purity, addressing previous challenges in its large-scale preparation. These advancements in synthetic methodology are expected to facilitate broader exploration of its pharmaceutical applications.

Looking forward, the unique properties of trans-4-fluoropyrrolidin-3-ol position it as a valuable scaffold for fragment-based drug discovery and combinatorial chemistry approaches. Ongoing research is exploring its incorporation into libraries of diverse chemical entities for high-throughput screening against emerging therapeutic targets. The compound's versatility and demonstrated biological relevance suggest it will continue to play an important role in medicinal chemistry innovation.